Cas no 10271-88-2 (3-Isothiazoleacetic acid, methyl ester)

• Product Name: 3-Isothiazoleacetic acid, methyl ester
• CAS No: 10271-88-2
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• CID: 1136110
• PubChem ID: 71352802
• Update Time: 2025-04-20

3-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazoleacetic acid, methyl ester
• methyl 2-(1,2-thiazol-3-yl)acetate
• DTXSID30777612
• Methyl (1,2-thiazol-3-yl)acetate
• 10271-88-2

• Inchi： 1S/C6H7NO2S/c1-9-6(8)4-5-2-3-10-7-5/h2-3H,4H2,1H3
• InChI Key： KQDWCWXNAQMSFE-UHFFFAOYSA-N
• SMILES： S1C=CC(CC(=O)OC)=N1

Computed Properties

• Exact Mass: 157.01981
• Monoisotopic Mass: 157.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 39.19